Cas no 70685-15-3 (1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE)

1,4,7-Trioxacyclohexadecane-8,16-dione is a cyclic ester compound featuring a 16-membered ring structure with three oxygen atoms and two carbonyl groups. Its unique molecular architecture imparts stability and selective reactivity, making it suitable for applications in polymer chemistry, coordination chemistry, and specialty material synthesis. The compound's rigid yet flexible ring system allows for controlled interactions with metal ions, facilitating its use as a ligand or building block for macrocyclic frameworks. Its balanced lipophilic-hydrophilic properties enhance solubility in organic solvents, enabling precise modifications in synthetic pathways. This compound is particularly valued for its potential in designing functional materials with tailored properties.

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE structure

70685-15-3 structure

Product Name:1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE

CAS No:70685-15-3

MF:C₁₃H₂₂O₅

MW:258.310784816742

CID:3192234

PubChem ID:54368906

Update Time:2025-06-10

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE Chemical and Physical Properties

Names and Identifiers

- 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE
- 70685-15-3
- 1,?4,?7-?Trioxacyclohexadecan?e-?8,?16-?dione
- SCHEMBL7106267
- Inchi： 1S/C13H22O5/c14-12-6-4-2-1-3-5-7-13(15)18-11-9-16-8-10-17-12/h1-11H2
- InChI Key： URTFVVFOWFKSKX-UHFFFAOYSA-N
- SMILES： O1CCOCCOC(CCCCCCCC1=O)=O

Computed Properties

Exact Mass: 258.14672380g/mol
Monoisotopic Mass: 258.14672380g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 61.8Å²

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T767275-50mg	1,4,7-Trioxacyclohexadecane-8,16-dione	70685-15-3	50mg	$ 201.00	2023-09-05
TRC	T767275-250mg	1,4,7-Trioxacyclohexadecane-8,16-dione	70685-15-3	250mg	$ 936.00	2023-09-05
TRC	T767275-500mg	1,4,7-Trioxacyclohexadecane-8,16-dione	70685-15-3	500mg	$ 1610.00	2023-09-05

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207

Additional information on 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE

Comprehensive Introduction to 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE (CAS No. 70685-15-3)

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE (CAS No. 70685-15-3) is a cyclic ester compound with a unique molecular structure, featuring three oxygen atoms integrated into a 16-membered ring. This macrocyclic compound has garnered significant attention in organic chemistry and material science due to its potential applications in coordination chemistry, supramolecular assemblies, and drug delivery systems. Researchers are particularly interested in its ability to form stable complexes with metal ions, making it a candidate for catalysis and sensor development.

The compound's systematic name, 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE, reflects its structural features: a 16-membered ring (hexadecane) with three ether oxygen atoms (trioxa) and two ketone functional groups (dione). This heterocyclic dione is often studied alongside other macrocyclic polyethers due to its resemblance to crown ethers, which are known for their ion-binding properties. Current trends in green chemistry have spurred investigations into its role in sustainable synthesis and biodegradable materials.

In recent years, CAS No. 70685-15-3 has been explored for its potential in pharmaceutical intermediates. Its cyclic ester backbone shows compatibility with biocompatible polymers, aligning with the growing demand for biomedical applications. Questions frequently searched in academic databases include "1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE solubility" and "synthesis optimization of CAS 70685-15-3," indicating strong interest in its physicochemical properties and scalable production methods.

From a materials science perspective, this compound's thermal stability and crystallinity make it suitable for advanced polymer blends. Industry researchers are examining its use in high-performance coatings and nanocomposites, where its ring strain energy and conformational flexibility play critical roles. The compound's structure-activity relationship is also a hot topic in computational chemistry studies.

Environmental considerations have led to studies on the biodegradation pathways of 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE, particularly its behavior in aqueous systems. With increasing regulatory focus on chemical safety, data about its ecotoxicity profile are being actively generated. The compound's low volatility and hydrolysis resistance position it favorably compared to linear analogs in certain applications.

Analytical characterization of CAS 70685-15-3 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its macrocyclic conformation. Recent publications highlight improved purification techniques using chromatographic methods, addressing earlier challenges with byproduct separation. These advancements support its growing use in high-purity applications.

The commercial availability of 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE remains limited to specialized suppliers, reflecting its status as a research-grade chemical. However, patent literature suggests expanding interest in its derivatives for electronic materials and energy storage applications. Its redox-active properties are being evaluated for potential use in organic batteries and conductive polymers.